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Compound of Interest

Compound Name: 5-Chloro-1,7-naphthyridine

CAS No.: 67967-10-6

Cat. No.: B1600994

Get Quote

Executive Summary
5-Chloro-1,7-naphthyridine (CAS: 67967-10-6) is a high-value heterocyclic building block

used primarily in the development of kinase inhibitors and receptor modulators. Unlike its more

common isomer (1,6-naphthyridine), the 1,7-isomer represents a "privileged scaffold" that

offers unique vectors for hydrogen bonding and π-stacking interactions in ATP-binding pockets.

Market Status: This compound is classified as a Tier 3 (Custom/Low-Stock) chemical. It is

rarely available as a bulk commodity and is typically sourced via "Make-on-Demand" orders or

custom synthesis campaigns. Price Benchmark: High ($500 – $1,500 per gram). Critical Risk:

Confusion with the 1,6-isomer (CAS 23616-32-2) is a frequent procurement error due to similar

nomenclature and lower cost of the 1,6-analog.

Chemical Identity & Specifications
Accurate identification is the first line of defense against sourcing errors.
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Attribute Specification

Chemical Name 5-Chloro-1,7-naphthyridine

CAS Number 67967-10-6 (Target)

Common Impurity
1,5-Naphthyridine isomers (byproduct of

synthesis)

Molecular Formula C₈H₅ClN₂

Molecular Weight 164.59 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DCM, Methanol; Low

solubility in water

Storage
2–8°C, Inert atmosphere (Argon/Nitrogen

recommended)

Structural Analysis
The 1,7-naphthyridine core consists of two fused pyridine rings with nitrogen atoms at positions

1 and 7. The chlorine atom at position 5 (para to the bridgehead) serves as a highly reactive

handle for Nucleophilic Aromatic Substitution (SNAr) or Palladium-catalyzed cross-coupling

(Suzuki-Miyaura, Buchwald-Hartwig).

Core Structure & Reactivity

N1 (Ring A)
H-Bond Acceptor

N7 (Ring B)
Kinase Hinge Binder

Cl (Position 5)
Reactive Handle (SNAr/Pd)

1,7-Naphthyridine
Scaffold
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Click to download full resolution via product page

Figure 1: Functional anatomy of the 5-Chloro-1,7-naphthyridine scaffold.

Commercial Landscape & Pricing Analysis
The supply chain for 5-Chloro-1,7-naphthyridine is fragmented. It is not a catalog item for

most "next-day delivery" vendors.

Supplier Tiers
Tier 1 (Catalog Aggregators): Companies like Sigma-Aldrich or Fisher Scientific typically do

not stock this specific isomer. They may list it but fulfill via third-party partners with long lead

times.

Tier 2 (Specialized Building Block Vendors): Vendors such as BLD Pharm, Enamine, Combi-

Blocks, and ChemScene are the primary sources. They often hold small stocks (mg scale) or

possess the validated route for rapid resynthesis.

Tier 3 (CROs): For >10g quantities, a Contract Research Organization (CRO) like WuXi

AppTec or Pharmablock is required to run a custom batch.

Price Benchmarking (Estimated Q1 2026)
Prices fluctuate based on raw material costs and batch availability.
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Quantity
Estimated Price
Range

Lead Time Sourcing Strategy

100 mg $150 – $250 1–2 Weeks

Buy from Tier 2

Specialist (e.g., BLD

Pharm)

1 gram $600 – $1,200 2–4 Weeks
Check Stock; likely

"Make-on-Demand"

5 grams $2,500 – $4,000 4–6 Weeks
Custom Synthesis

Inquiry Required

100 grams Inquire (FTE basis) 8–12 Weeks
Dedicated CRO

Campaign

Sourcing Tip: Always request a Certificate of Analysis (CoA) verifying the 1,7-isomer via 2D-

NMR (NOESY/HMBC), as 1,6-isomer contamination is a common issue in low-cost batches.

Technical Deep Dive: Synthesis & Cost Drivers
The high price of 5-Chloro-1,7-naphthyridine is driven by the difficulty of its synthesis

compared to the 1,5- or 1,6-isomers.

The Synthetic Challenge
The classical Skraup reaction (3-aminopyridine + glycerol) yields a difficult-to-separate mixture

of 1,5- and 1,7-naphthyridines, often favoring the 1,5-isomer.

Modern Industrial Route: To ensure isomeric purity, a directed synthesis is preferred, often

starting from 3-aminoisonicotinic acid or 2-chloro-3-aminopyridine.

Precursor Assembly: Reaction of 3-aminopyridine derivatives with EMME (diethyl

ethoxymethylenemalonate).

Cyclization: Thermal cyclization (Gould-Jacobs type) to form the naphthyridinone core.

Functionalization: The critical step is the chlorination of 1,7-naphthyridin-5(6H)-one using

Phosphorus Oxychloride (POCl₃).
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Cost Driver

Starting Material:
3-Aminopyridine Derivative
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 Formation of Ring B

Step 3: Chlorination
(POCl3, Reflux)

 Activation of C5-O

Target:
5-Chloro-1,7-naphthyridine

 Substitution
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Figure 2: Primary synthetic pathway.[1] The formation of the specific 1,7-naphthyridinone

intermediate is the yield-limiting and cost-driving step.

Experimental Protocol: Quality Control
When receiving a shipment, verify identity immediately. The following protocol distinguishes the

1,7-isomer from the 1,6-isomer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1600994/docs?utm_src=pdf-body-img#strategic-sourcing-technical-profile-5-chloro-1-7-naphthyridine
http://ngc.digitallibrary.co.in/bitstream/123456789/2351/1/The%20Chemistry%20of%20Heterocyclic%20Compounds%20-%20The%20Naphthyridines%20by%20Desmond%20J.%20Brown.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: 1H-NMR Verification

Solvent: Dissolve 5-10 mg in DMSO-d6.

Key Signals (1,7-Naphthyridine Core):

Look for the singlet at C8 (adjacent to N7 and bridgehead).

Look for the coupling patterns in Ring A (N1, C2, C3, C4).

Differentiation: The 1,6-isomer has a different symmetry and coupling constant pattern for

the protons adjacent to the nitrogens.

LC-MS: Run a standard gradient (Water/Acetonitrile + 0.1% Formic Acid).

Expected Mass: [M+H]+ = 165.02 (approx).

Purity Threshold: >95% is required for cross-coupling reactions to avoid catalyst poisoning

by regioisomers.

References
Chemical Identity & Properties: PubChem. 1,7-Naphthyridine. National Library of Medicine.

Commercial Availability: BLD Pharm. 5-Chloro-1,7-naphthyridine Product Page.

Synthetic Methodology: Litvinov, V. P.[2] Chemistry of 1,7-Naphthyridines. Russian Chemical

Reviews. (Provides foundational chemistry for the ring system).

Isomer Data: NIST Chemistry WebBook. 1,7-Naphthyridine Gas Phase Data.

Patent Literature:Method for synthesizing 1,7-naphthyridine derivative. Patent

WO2021120953A1. (Describes industrial routes to substituted 1,7-naphthyridines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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